Cas no 2305529-59-1 (N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide)

• Product Name: N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide
• CAS No: 2305529-59-1
• MF: C₁₁H₁₇F₂NO
• MW: 217.255590200424
• CID: 5415252
• PubChem ID: 137934729
• Update Time: 2025-06-12

N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305529-59-1
• N-(1-Cyclohexyl-2,2-difluoroethyl)prop-2-enamide
• EN300-26573755
• Z2738284036
• N-(1-Cyclohexyl-2,2-difluoroethyl)-2-propenamide
• N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide

• Inchi： 1S/C11H17F2NO/c1-2-9(15)14-10(11(12)13)8-6-4-3-5-7-8/h2,8,10-11H,1,3-7H2,(H,14,15)
• InChI Key： ZOSZDASAXQQQNW-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCC1)NC(C=C)=O)F

Computed Properties

• Exact Mass: 217.12782049g/mol
• Monoisotopic Mass: 217.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide

Comprehensive Overview of N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide (CAS No. 2305529-59-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide (CAS No. 2305529-59-1) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclohexyl and difluoroethyl functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s CAS number 2305529-59-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its prop-2-enamide moiety is a key feature that enables participation in polymerization reactions, making it valuable for creating advanced polymeric materials. This property aligns with the growing demand for sustainable and high-performance polymers, a topic frequently searched in AI-driven material science platforms.

One of the most searched questions in organic synthesis forums revolves around the synthetic routes for N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide. The compound is typically synthesized via a multi-step process involving the reaction of 1-cyclohexyl-2,2-difluoroethylamine with acryloyl chloride. This method highlights the importance of fluorine incorporation, a trending topic due to its role in improving metabolic stability and binding affinity in drug candidates.

From a pharmacological perspective, the difluoroethyl group in this compound is noteworthy. Fluorinated compounds are increasingly popular in medicinal chemistry, as evidenced by the rise in searches for fluorine in drug design. The presence of fluorine atoms can significantly alter a molecule’s electronic properties, lipophilicity, and resistance to enzymatic degradation, making CAS 2305529-59-1 a subject of ongoing research in optimized therapeutic agents.

Another area of interest is the compound’s potential role in bioconjugation. The prop-2-enamide group allows for Michael addition reactions, a technique widely used in biomolecule labeling and proteomics. This application is particularly relevant given the current focus on precision medicine and targeted drug delivery, topics frequently queried in AI-based research tools.

In the context of industrial applications, N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide is explored for its utility in specialty coatings and adhesives. The compound’s ability to form cross-linked networks under mild conditions makes it attractive for eco-friendly material development, a hot topic in green chemistry circles. Searches for sustainable chemical alternatives have surged, reflecting the industry’s shift toward environmentally responsible practices.

Safety and handling protocols for CAS 2305529-59-1 are also frequently searched. While the compound is not classified as hazardous, proper storage in anhydrous conditions and avoidance of prolonged light exposure are recommended to maintain stability. These precautions align with broader discussions on chemical storage best practices, a recurring theme in laboratory safety forums.

In summary, N-(1-cyclohexyl-2,2-difluoroethyl)prop-2-enamide (CAS No. 2305529-59-1) is a multifaceted compound with promising applications in drug development, material science, and bioconjugation. Its unique structural features and adaptability to modern synthetic methodologies make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biotechnology.